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Cat. No.: B15418084
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Hydroxyaverantin

For Researchers, Scientists, and Drug Development Professionals

Introduction

5'-Hydroxyaverantin (HAVN) is a polyketide metabolite that serves as a critical intermediate in
the biosynthetic pathway of aflatoxins, a group of mycotoxins produced by several species of
Aspergillus fungi, notably Aspergillus flavus and Aspergillus parasiticus. The presence of
aflatoxins in food and feed is a significant concern for public health due to their potent
carcinogenic, teratogenic, and mutagenic effects. Understanding the chemical properties and
biosynthetic pathway of their precursors, such as 5'-Hydroxyaverantin, is essential for
developing strategies to control aflatoxin contamination and for potential applications in drug
discovery and development. This technical guide provides a comprehensive overview of the
chemical structure, properties, and biological significance of 5'-Hydroxyaverantin.

Chemical Structure and Properties

5'-Hydroxyaverantin is a complex anthraguinone derivative. Its structure is characterized by a
tetrahydroxyanthraquinone core substituted with a 1,5-dihydroxyhexyl side chain.

Chemical Identifiers and Properties
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2-[(1S,5R)-1,5-

dihydroxyhexyl]-1,3,6,8-
IUPAC Name [PubChem][1]
tetrahydroxyanthracene-9,10-

dione

CAS Number 151120-47-7 [PubChem][1]
Molecular Formula C20H200s [PubChem][1]
Molecular Weight 388.4 g/mol [PubChem][1]
Computed XLogP3 2.5 [PubChem][1]
Hydrogen Bond Donor Count 7 [PubChem][1]
Hydrogen Bond Acceptor

Count 8 [PubChem][1]
Rotatable Bond Count 6 [PubChem][1]
Exact Mass 388.11581759 Da [PubChem][1]
Monoisotopic Mass 388.11581759 Da [PubChem][1]

Note: The physicochemical properties listed above are computationally derived from the
PubChem database. Experimental data for properties such as melting point, boiling point, and
solubility are not readily available in the literature.

Biological Significance and Signaling Pathways

5'-Hydroxyaverantin plays a pivotal role as an intermediate in the biosynthesis of aflatoxins.
The pathway is a complex series of enzymatic reactions that convert acetate units into these
toxic secondary metabolites.

The formation of 5'-Hydroxyaverantin from its precursor, averantin (AVN), is a key
hydroxylation step catalyzed by a cytochrome P-450 monooxygenase known as averantin
hydroxylase. This enzyme requires NADPH as a cofactor to introduce a hydroxyl group at the
5' position of the hexyl side chain of averantin. Subsequently, 5'-Hydroxyaverantin is
converted to averufin (AVF) in the next step of the pathway.
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The currently accepted biosynthetic pathway is as follows: Norsolorinic acid — Averantin — 5'-
Hydroxyaverantin — Averufin — Versiconal hemiacetal acetate — Versicolorin B -
Versicolorin A — Sterigmatocystin — O-Methylsterigmatocystin — Aflatoxin B1[2]

Click to download full resolution via product page

Caption: Aflatoxin biosynthesis pathway highlighting 5'-Hydroxyaverantin.

Experimental Protocols
Isolation and Purification of 5'-Hydroxyaverantin

The isolation of 5'-Hydroxyaverantin can be achieved from fungal cultures, such as
Emericella heterothallica, which is known to produce this metabolite[2]. A general workflow for
the isolation and purification of aflatoxin precursors is outlined below.
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Caption: General workflow for the isolation and purification of 5'-Hydroxyaverantin.
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Methodology:

e Fungal Culture and Mycelia Harvest:Emericella heterothallica or a suitable mutant strain of
Aspergillus parasiticus is cultured in a suitable broth medium. The mycelia are harvested by
filtration.

» Extraction: The harvested mycelia are extracted with an organic solvent such as acetone or
chloroform to obtain a crude extract containing a mixture of metabolites.

e Dry-Column Chromatography: The crude extract is subjected to dry-column chromatography
on silica gel. Elution with a suitable solvent system allows for the separation of different
components based on their polarity.

o Fraction Collection and Monitoring: Fractions are collected and monitored by thin-layer
chromatography (TLC) to identify those containing 5'-Hydroxyaverantin.

o Preparative High-Performance Liquid Chromatography (HPLC): Fractions enriched with 5'-
Hydroxyaverantin are further purified using preparative HPLC to obtain the pure compound.

 Structural Elucidation: The identity and purity of the isolated 5'-Hydroxyaverantin are
confirmed using spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and
Mass Spectrometry (MS).

Enzymatic Assay for Averantin to 5'-Hydroxyaverantin
Conversion

The enzymatic conversion of averantin to 5'-Hydroxyaverantin can be studied using cell-free
extracts from Aspergillus parasiticus.

Methodology:
» Preparation of Cell-Free Extracts:
o Culture Aspergillus parasiticus and harvest the mycelia.

o Prepare microsomal and cytosol fractions from the mycelia through differential
centrifugation.
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e Enzyme Assay:

o The reaction mixture contains the microsomal fraction (as the enzyme source), averantin
(substrate), and NADPH (cofactor) in a suitable buffer.

o The reaction is incubated at an optimal temperature for a specific duration.
o The reaction is terminated, and the products are extracted with an organic solvent.
e Product Analysis:

o The extracted products are analyzed by HPLC or TLC to detect the formation of 5'-

Hydroxyaverantin.

o The identity of the product can be confirmed by co-chromatography with an authentic
standard and by spectroscopic analysis.

Conclusion

5'-Hydroxyaverantin is a key intermediate in the biosynthesis of aflatoxins, and its study
provides valuable insights into the complex enzymatic machinery involved in the production of
these mycotoxins. A thorough understanding of its chemical properties and the factors
regulating its formation is crucial for developing effective strategies to mitigate aflatoxin
contamination in agriculture and the food industry. Furthermore, the unique chemical scaffold of
5'-Hydroxyaverantin may present opportunities for the discovery of novel bioactive
compounds with potential therapeutic applications. The experimental protocols outlined in this
guide provide a framework for researchers to isolate, identify, and characterize this important
fungal metabolite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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